[4-(3-Fluorophenoxy)phenyl]methanol

• IUPAC Name: [4-(3-fluorophenoxy)phenyl]methanol
• InChI: InChI=1S/C13H11FO2/c14-11-2-1-3-13(8-11)16-12-6-4-10(9-15)5-7-12/h1-8,15H,9H2
• InChI Key: RAPHNSTUKPNRNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=CC=C(C=C2)CO
• Molecular Formula: C13H11FO2
• Molecular Weight: 218.22 g/mol

Description

Molecular Structure Analysis

The molecular formula of “[4-(3-Fluorophenoxy)phenyl]methanol” is C13H11FO2. Its molecular weight is 218.22 g/mol. The structure includes a central phenyl ring attached to a 3-fluorophenoxy group and a methanol group.

Physical And Chemical Properties Analysis

“[4-(3-Fluorophenoxy)phenyl]methanol” is a solid compound. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Biotechnology

Application : Microbial endophytes, which are microorganisms living in plant tissues, can produce a wide range of metabolites, including “[4-(3-Fluorophenoxy)phenyl]methanol”.

Methods : These compounds are often isolated from the endophytes through fermentation and extraction processes.

Results : The metabolites have applications in medicine, agriculture, and industry due to their bioactive properties.

Human Health

Application : Polyphenols, which may include derivatives of “[4-(3-Fluorophenoxy)phenyl]methanol”, have been studied for their health-promoting properties.

Methods : Research often involves in vitro assays to test antioxidative, antihypertensive, immunomodulatory, antimicrobial, and anticancer properties.

Results : Findings suggest that polyphenols can reduce oxidative stress and protect against organ deterioration.

Nanotechnology

Application : “[4-(3-Fluorophenoxy)phenyl]methanol” may be utilized in the creation of nanomaterials.

Methods : It could serve as a precursor in the synthesis of nanoparticles or nanocomposites with unique physical and chemical properties.

Results : These nanomaterials could have applications in electronics, medicine, or environmental science.

Siderophore Research

Application : The compound might play a role in the study of siderophores, which are molecules that bind iron and are important for microbial growth.

Methods : Research could involve exploring the biosynthetic pathways of siderophores and their applications in medicine and environmental science.

Results : Insights from this research could lead to advancements in biological pest control, disease treatment, and pollution remediation.

Chemical Sensors

These applications are speculative and based on the general roles that similar compounds play in scientific research. For precise information, including experimental procedures and results, it is essential to consult the latest scientific literature and databases. The references provided can serve as a starting point for further exploration.

Safety And Hazards

Sigma-Aldrich classifies “[4-(3-Fluorophenoxy)phenyl]methanol” as a combustible solid. The flash point is not applicable. For more detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.